Cas no 1261453-38-6 (Ethyl 3-methyl-2-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 3-methyl-2-(trifluoromethyl)phenylacetate
• CAS No: 1261453-38-6
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 4984646
• Update Time: 2023-08-24

Ethyl 3-methyl-2-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-2-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H13F3O2/c1-3-17-10(16)7-9-6-4-5-8(2)11(9)12(13,14)15/h4-6H,3,7H2,1-2H3
• InChI Key： MLGXSCDXCFVDNH-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC=CC=1CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3